3,5-difluoro-N-methoxy-N-methylbenzamide

• IUPAC Name: 3,5-difluoro-N-methoxy-N-methylbenzamide
• InChI: InChI=1S/C9H9F2NO2/c1-12(14-2)9(13)6-3-7(10)5-8(11)4-6/h3-5H,1-2H3
• InChI Key: NAGFTAKIGZFDQR-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CC(=CC(=C1)F)F)OC
• Molecular Formula: C9H9F2NO2
• Molecular Weight: 201.17 g/mol
• CAS No.: 874889-34-6

Description

Molecular Structure Analysis

The molecular structure of 3,5-difluoro-N-methoxy-N-methylbenzamide consists of a benzene ring, a methoxy group, a methyl group, and two fluorine atoms. The molecular weight of the compound is 201.17 g/mol.

Chemical Reactions Analysis

The compound can undergo various chemical reactions. For instance, it can react with triethylamine in chloroform at 0 - 20℃. It can also react with pyridine in dichloromethane at 20℃.

Scientific Research Applications

Radiotracer Development in Alzheimer's Disease Research

Research by (Gao, Wang, & Zheng, 2018) focuses on the synthesis of carbon-11-labeled CK1 inhibitors for potential use as PET radiotracers in imaging Alzheimer's disease. The study synthesized related compounds, including N-(2,2-difluoro-5H-[1,3]dioxolo[4',5':4,5]benzo[1,2-d]imidazol-6-yl)-3-methoxybenzamide, demonstrating the potential of fluoro-substituted benzamides in neuroimaging.

Photophysical Behavior of DFHBI Derivatives in RNA Imaging

Santra et al. (2019) investigated the photophysical behavior of DFHBI derivatives, including compounds like (Z)-5-(3,5-difluoro-4-hydroxybenzylidene)-2-methyl-3-((perfluorophenyl)methyl)-3,5-dihydro-4H-imidazol-4-one. These fluorogenic molecules, which bind to the Spinach RNA aptamer, provide insights into RNA imaging and fluorescence-based detection techniques (Santra, Geraskin, Nilsen-Hamilton, Kraus, & Petrich, 2019).

Synthesis and Evaluation of Fluorinated Benzamide Analogs

In cancer research, fluorinated benzamide analogs have been synthesized and evaluated for potential therapeutic applications. Lawrence et al. (2003) synthesized fluorinated analogs of combretastatin A-4, including compounds such as 3,5-difluoro-4-hydroxybenzaldehyde, to explore their anticancer properties. These studies highlight the relevance of fluorinated benzamides in developing novel anticancer agents (Lawrence, Hepworth, Rennison, McGown, & Hadfield, 2003).

Iron-Catalyzed Fluorination for Chemical Synthesis

Research on iron-catalyzed, fluoroamide-directed C-H fluorination by Groendyke, AbuSalim, and Cook (2016) demonstrates the use of N-fluoro-2-methylbenzamides in the mild and efficient fluorination of benzylic, allylic, and unactivated C-H bonds. This method has broad implications for the synthesis of fluorine-containing compounds in pharmaceutical and material science research (Groendyke, AbuSalim, & Cook, 2016).

Synthesis routes and methods I

Procedure details

To an ice cooled mixture of 3,5 difluoro benzoic acid (2.0 g, 0.012 mol), 1-hydroxy-benzotriazole (HOBT, 2.5 g, 0.018 mol) and N,O-dimethylhydroxylamine HCl (2.35 g, 0.025 mol) in CH2Cl2(100 mL) was added triethylamine (5.0 mL, 0.036 mol) and followed by addition of 1,3-dimethylamino propyl-3-ethylcarbodiimide (EDC, 3.8 g, 0.019 mol). The mixture was allowed to warm to room temperature and continuously stir overnight. The reaction mixture was added EtOAc (300 mL) and then washed by diluted HCl solution, NaHCO3 and NaCl solution. The organic layer was collected and dried with Mg2SO4 and evaporated. The crude product was purified by column (0-50% EtOAc/Heptane) to give the title compound, 2.6 gm colorless oil. (100%)

Synthesis routes and methods II

Procedure details